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Compound of Interest

Compound Name: SRI-37330 hydrochloride

Cat. No.: B15608442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of stock solutions of SRI-
37330 hydrochloride, a potent and orally bioavailable inhibitor of thioredoxin-interacting

protein (TXNIP). SRI-37330 is a valuable research tool for studies related to type 2 diabetes,

metabolic diseases, and oxidative stress.[1][2][3] Adherence to proper solution preparation,

storage, and handling protocols is crucial for ensuring the compound's stability and the

reproducibility of experimental results. This guide outlines the necessary materials, step-by-

step protocols for preparing stock solutions for both in vitro and in vivo applications, and

essential storage and stability information.

Compound Information and Properties
SRI-37330 hydrochloride is a small molecule that has been shown to inhibit glucagon

secretion and function, reduce hepatic glucose production, and reverse hepatic steatosis.[2][4]

Its hydrochloride salt form is commonly used in research settings.

Table 1: Physicochemical Properties of SRI-37330 Hydrochloride
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Property Value Source

CAS Number 2322245-49-6 [3][4][5]

Molecular Formula C₁₆H₂₀ClF₃N₄O₂S [1][3]

Molecular Weight 424.87 g/mol [1][3][4][5]

Appearance
White to light yellow solid

powder
[2][4]

Purity (Typical) ≥98% (HPLC) [6]

Solubility
The solubility of SRI-37330 hydrochloride can vary slightly between suppliers and batches. It

is crucial to use a high-purity solvent to prepare stock solutions. Freshly opened, anhydrous

dimethyl sulfoxide (DMSO) is recommended, as moisture can reduce the compound's solubility.

[5]

Table 2: Solubility of SRI-37330 Hydrochloride
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Solvent Solubility Notes Source

DMSO

62.5 - 85 mg/mL

(approx. 147.10 -

200.06 mM)

Use of fresh,

anhydrous DMSO is

recommended.

Sonication and

warming to 60°C can

aid dissolution.

[2][5]

Ethanol 21 mg/mL [5][7]

Water

Insoluble (or up to 100

mg/mL with

ultrasound)

Solubility in aqueous

solutions is limited.

One source suggests

high solubility with

sonication, but it is

generally considered

insoluble for direct

stock preparation.

[2][5][7]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution for In Vitro
Use
This protocol describes the preparation of a 10 mM stock solution of SRI-37330 hydrochloride
in DMSO, a common starting concentration for cell-based assays.

Materials:

SRI-37330 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of SRI-37330 hydrochloride powder to come to room temperature

before opening to prevent condensation of moisture.

Weigh: Accurately weigh out the desired amount of SRI-37330 hydrochloride. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 4.25 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 424.87 g/mol = 0.00425 g = 4.25 mg

Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed powder. For 4.25

mg, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming (up to 60°C) and sonication can be used to aid dissolution if necessary.[2]

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles.

Store: Store the aliquots at -80°C for long-term storage.

Workflow for Preparing SRI-37330 Hydrochloride Stock
Solution
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Caption: Workflow for SRI-37330 Stock Preparation.
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Storage and Stability
Proper storage of SRI-37330 hydrochloride, both in its solid form and in solution, is critical to

maintain its chemical integrity and biological activity.

Table 3: Storage Conditions and Stability

Form
Storage
Temperature

Stability Period Source

Powder -20°C 3 years [4][5]

In Solvent (e.g.,

DMSO)
-80°C 6 months to 1 year [2][4][5]

In Solvent (e.g.,

DMSO)
-20°C 1 month [2][5]

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes

is highly recommended to prevent degradation of the compound.[2][8]

Protect from Moisture: SRI-37330 hydrochloride powder and solutions should be stored in

tightly sealed containers to protect from moisture.[2][4]

Light Sensitivity: While not explicitly stated in the provided search results, it is good practice

to protect stock solutions from direct light.

In Vivo Formulation
For animal studies, SRI-37330 hydrochloride is typically administered orally. A common

formulation involves a suspension in a vehicle such as 0.5% carboxymethylcellulose sodium

(CMC-Na).[5] Another option involves a multi-component solvent system.

Example In Vivo Formulation (for oral administration):

Prepare a concentrated stock solution in DMSO (e.g., 85 mg/mL).[5]
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For a 1 mL final working solution, add 50 µL of the DMSO stock solution to 400 µL of

PEG300 and mix until clear.

Add 50 µL of Tween 80 to the mixture and mix thoroughly.

Add 500 µL of ddH₂O to bring the final volume to 1 mL.

This mixed solution should be used immediately for optimal results.[5]

Note: The suitability of any formulation for in vivo use must be determined by the researcher

and may require optimization based on the specific animal model and experimental design.

Safety Precautions
Standard laboratory safety practices should be followed when handling SRI-37330
hydrochloride. This includes wearing appropriate personal protective equipment (PPE) such

as gloves, a lab coat, and safety glasses. Handle the powder in a well-ventilated area or a

chemical fume hood. Refer to the Material Safety Data Sheet (MSDS) provided by the supplier

for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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